Cas no 7206-21-5 ((E)-5-Octadec-5-ene)

(E)-5-Octadec-5-ene is a monounsaturated hydrocarbon with the molecular formula C₁₈H₃₆, featuring a trans (E) double bond at the 5th carbon position. This compound is of interest in organic synthesis and material science due to its well-defined structure and reactivity. Its linear alkene chain and specific double-bond placement make it useful as a building block for specialty chemicals, surfactants, and polymer precursors. The (E)-configuration ensures consistent steric and electronic properties, facilitating controlled reactions in catalytic processes. High purity grades are available for research and industrial applications, offering reliability in synthetic pathways where precise molecular architecture is critical.

(E)-5-Octadec-5-ene structure

Product Name:(E)-5-Octadec-5-ene

CAS No:7206-21-5

MF:C₁₈H₃₆

MW:252.478446006775

CID:976888

Update Time:2025-10-29

(E)-5-Octadec-5-ene Chemical and Physical Properties

Names and Identifiers

- 5-OCTADECENE,(E)-
- (5E)-5-Octadecene
- (E)-5-Octadecene
- trans-5-Octadecene
- (E)-5-Octadec-5-ene
- Inchi： 1S/C18H36/c1-3-5-7-9-11-13-15-17-18-16-14-12-10-8-6-4-2/h9,11H,3-8,10,12-18H2,1-2H3/b11-9+
- InChI Key： YIYQJOMDMPTKEL-PKNBQFBNSA-N
- SMILES： C(CCCCCC)CCCCC/C=C/CCCC

Computed Properties

Exact Mass: 252.28188

Experimental Properties

PSA: 0

(E)-5-Octadec-5-ene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	O273075-100mg	(E)-5-Octadec-5-ene	7206-21-5	100mg	$167.00	2023-05-17
TRC	O273075-500mg	(E)-5-Octadec-5-ene	7206-21-5	500mg	$689.00	2023-05-17
TRC	O273075-1g	(E)-5-Octadec-5-ene	7206-21-5	1g	$ 1200.00	2023-09-06
TRC	O273075-1000mg	(E)-5-Octadec-5-ene	7206-21-5	1g	$1315.00	2023-05-17

(E)-5-Octadec-5-ene Related Literature

1. An artificial CO-releasing metalloprotein built by histidine-selective metallation†

Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
2. An investigation of surface properties, local elastic modulus and interaction with simulated pulmonary surfactant of surface modified inhalable voriconazole dry powders using atomic force microscopy

Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
3. An aptasensor for detection of potassium ions based on RecJf exonuclease mediated signal amplification

Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
4. An antioxidative galactomannan extracted from Chinese Sesbania cannabina enhances immune activation of macrophage cells†

Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
5. An artificial photosynthesis system comprising a covalent triazine framework as an electron relay facilitator for photochemical carbon dioxide reduction†

Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200

Additional information on (E)-5-Octadec-5-ene

Latest Research Insights on 7206-21-5 and (E)-5-Octadec-5-ene in Chemical Biomedicine

In recent years, the compound with CAS number 7206-21-5 and the product (E)-5-Octadec-5-ene have garnered significant attention in the field of chemical biomedicine. These substances are being studied for their potential applications in drug development, biochemical pathways, and therapeutic interventions. This research brief aims to synthesize the latest findings and provide a comprehensive overview of their roles and implications in the industry.

7206-21-5, a chemical compound with unique structural properties, has been the subject of various studies exploring its pharmacological activities. Recent research highlights its potential as a precursor in the synthesis of bioactive molecules. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in modulating specific enzymatic pathways, suggesting its utility in designing novel enzyme inhibitors.

On the other hand, (E)-5-Octadec-5-ene, an unsaturated fatty acid derivative, has shown promise in lipid metabolism and membrane fluidity studies. A groundbreaking paper in Biochimica et Biophysica Acta (BBA) - Molecular and Cell Biology of Lipids (2024) revealed that this compound plays a critical role in cellular signaling pathways, particularly in inflammation and immune response regulation. These findings open new avenues for developing anti-inflammatory and immunomodulatory therapies.

Methodologically, advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been employed to characterize these compounds. Computational modeling and molecular docking studies have further elucidated their interactions with biological targets, providing a foundation for structure-activity relationship (SAR) analyses.

The results from these studies are not only academically significant but also have practical implications. For example, the integration of 7206-21-5 into drug delivery systems has been shown to enhance bioavailability and reduce toxicity. Similarly, (E)-5-Octadec-5-ene's role in lipid nanoparticles is being explored for targeted drug delivery, particularly in cancer therapeutics.

In conclusion, the ongoing research on 7206-21-5 and (E)-5-Octadec-5-ene underscores their potential to revolutionize biomedicine. Future studies should focus on translational applications, including clinical trials and industrial-scale production, to fully harness their benefits. This brief serves as a timely update for professionals seeking to stay abreast of developments in this dynamic field.